Cas no 1609396-02-2 ((4-methyl-1H-pyrazol-1-yl)acetic acid hydrate)

(4-methyl-1H-pyrazol-1-yl)acetic acid hydrate structure
1609396-02-2 structure
Product Name:(4-methyl-1H-pyrazol-1-yl)acetic acid hydrate
CAS No:1609396-02-2
MF:C6H10N2O3
MW:158.155201435089
CID:4608198
Update Time:2025-09-23

(4-methyl-1H-pyrazol-1-yl)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • (4-Methyl-1H-pyrazol-1-yl)acetic acid hydrate
    • 2-(4-Methyl-1H-pyrazol-1-yl)acetic acid hydrate
    • 2-(4-methylpyrazol-1-yl)acetic acid;hydrate
    • 2-(4-Methyl-1H-pyrazol-1-yl)aceticacidhydrate
    • (4-Methyl-1H-pyrazol-1-yl)acetic acid hydrate, AldrichCPR
    • (4-methyl-1H-pyrazol-1-yl)acetic acid hydrate
    • Inchi: 1S/C6H8N2O2.H2O/c1-5-2-7-8(3-5)4-6(9)10;/h2-3H,4H2,1H3,(H,9,10);1H2
    • InChI Key: RUQICLIYORWDPW-UHFFFAOYSA-N
    • SMILES: OC(CN1C=C(C)C=N1)=O.O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Topological Polar Surface Area: 56.1

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